Cas no 1596787-96-0 ((1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol)

• Product Name: (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol
• CAS No: 1596787-96-0
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 4827852
• Update Time: 2025-07-19

(1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol

• Inchi： 1S/C8H8N2O/c11-5-6-3-10-8-1-2-9-4-7(6)8/h1-4,10-11H,5H2
• InChI Key： JLKDAJJNHSQRCK-UHFFFAOYSA-N
• SMILES： OCC1=CNC2C=CN=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 0.1
• Topological Polar Surface Area: 48.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol

Comprehensive Overview of (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol (CAS No. 1596787-96-0): Properties, Applications, and Research Insights

The compound (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol (CAS No. 1596787-96-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyrrolopyridine derivative is characterized by a fused bicyclic system, combining a pyrrole and pyridine ring, with a hydroxymethyl functional group at the 3-position. Its molecular formula is C₈H₈N₂O, and it exhibits a molecular weight of 148.16 g/mol.

Researchers have explored (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol as a versatile building block in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The pyrrolopyridine scaffold is known for its ability to mimic purine bases, making it a valuable motif in drug discovery. Recent studies highlight its potential in targeting cancer therapeutics, neurodegenerative diseases, and inflammatory disorders, aligning with current trends in precision medicine and personalized healthcare.

The synthesis of 1596787-96-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound, ensuring its suitability for high-value applications.

In the context of green chemistry, researchers are investigating sustainable approaches to produce (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol with minimal environmental impact. This aligns with the growing demand for eco-friendly synthesis methods in the pharmaceutical industry. Additionally, computational studies using AI-driven molecular modeling are being leveraged to predict its interactions with biological targets, accelerating drug development pipelines.

The compound’s stability, solubility, and reactivity profile make it a candidate for further exploration in material science, particularly in the development of organic semiconductors and luminescent materials. Its electronic properties are of interest for applications in optoelectronics and sensor technologies, areas that are rapidly evolving with advancements in nanotechnology.

As the scientific community continues to uncover the potential of 1596787-96-0, questions frequently arise about its mechanism of action, toxicity profile, and scalable production. These topics are actively addressed in peer-reviewed journals and patents, reflecting the compound’s relevance in contemporary research. For instance, its role in kinase inhibition has been linked to promising outcomes in preclinical studies, sparking interest in its therapeutic potential.

From an industrial perspective, suppliers and manufacturers of (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol emphasize compliance with Good Manufacturing Practices (GMP) to meet the stringent requirements of pharmaceutical applications. Custom synthesis services and bulk availability are often highlighted to cater to the needs of research institutions and biotechnology firms.

In summary, (1H-Pyrrolo[3,2-c]pyridin-3-yl)methanol (CAS No. 1596787-96-0) represents a compelling case study in the intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research underscore its importance in addressing some of the most pressing challenges in modern science and technology.